4-((2-((2,5-dimethylbenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopentylbenzamide

• IUPAC Name: 4-[[2-[(2,5-dimethylphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]methyl]-N-(3-methylbutyl)benzamide
• InChI: InChI=1S/C30H33N3O2S/c1-20(2)15-16-31-28(34)24-13-11-23(12-14-24)18-33-29(35)26-7-5-6-8-27(26)32-30(33)36-19-25-17-21(3)9-10-22(25)4/h5-14,17,20H,15-16,18-19H2,1-4H3,(H,31,34)
• InChI Key: ZVLBNJINZSNPEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC3=CC=CC=C3C(=O)N2CC4=CC=C(C=C4)C(=O)NCCC(C)C
• Molecular Formula: C30H33N3O2S
• Molecular Weight: 499.7 g/mol
• CAS No.: 1115549-98-8

Description

4-((2-((2,5-Dimethylbenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopentylbenzamide is a synthetic quinazolinone derivative characterized by a thioether linkage at position 2 of the quinazolin-4-one core, substituted with a 2,5-dimethylbenzyl group. The 3-position is modified with a methylene bridge connecting to an N-isopentylbenzamide moiety. The compound’s design leverages the quinazolinone scaffold, a well-studied pharmacophore in drug discovery, with modifications aimed at optimizing lipophilicity and binding interactions through the dimethylbenzylthio and isopentylbenzamide groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((2-((2,5-dimethylbenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopentylbenzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Quinazolinone Core: This step often involves the cyclization of anthranilic acid derivatives with formamide or its derivatives under acidic or basic conditions to form the quinazolinone core.

Thioether Formation:

Amide Bond Formation: The final step involves the coupling of the quinazolinone derivative with N-isopentylbenzamide using standard amide bond formation techniques, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl group in the quinazolinone core, potentially converting it to a hydroxyl group.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br₂) or nitric acid (HNO₃) under acidic conditions.

Major Products

Sulfoxides and Sulfones: From oxidation reactions.

Alcohols: From reduction of the carbonyl group.

Halogenated or Nitrated Derivatives: From substitution reactions.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for various modifications, making it a versatile intermediate in organic synthesis.

Biology and Medicine

In biological and medical research, quinazolinone derivatives, including this compound, are investigated for their potential therapeutic properties. They have shown promise in the treatment of various diseases, including cancer, due to their ability to inhibit specific enzymes and signaling pathways involved in cell proliferation and survival.

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties, such as enhanced stability or reactivity, which are valuable in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-((2-((2,5-dimethylbenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopentylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The quinazolinone core is known to inhibit tyrosine kinases, which are enzymes that play a crucial role in the regulation of cell division and survival. By inhibiting these enzymes, the compound can disrupt signaling pathways that are essential for the growth and proliferation of cancer cells.

Comparison with Similar Compounds

Table 1: Structural Features of Quinazolinone Derivatives

Compound Name / ID	Key Substituents	Biological Target / Activity	Reference
Target Compound	2-((2,5-Dimethylbenzyl)thio), 3-(N-isopentylbenzamide)methyl	Undisclosed (hypothesized: kinase or enzyme inhibition)	N/A
4-(2-(2-((2-(2-(1-(4-Chlorophenyl)ethylidene)hydrazineyl)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)ethyl)benzenesulfonamide (23)	4-Chlorophenyl hydrazineyl, sulfonamide	Carbonic anhydrase (CA) isoforms I, II, IX, XII; IC₅₀: 12–45 nM
S-Substituted 2-Mercaptoquinazolin-4(3H)-ones (Series 2–13)	Varied S-alkyl/aryl groups, benzenesulfonamide	CA isoforms I, II, IX, XII; IC₅₀: 8–320 nM
2-[[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]thio]-N-[2-(methylphenylamino)propyl]-benzamide (15)	1,2,4-Oxadiazolylmethylthio, methylphenylamino	Anticancer, antiviral (preclinical)
(E)-4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-N-phenyl benzamide derivatives	Thiazolidinedione, phenylamide	Undisclosed (structural focus on tautomerism)

Key Observations:

Sulfonamide Derivatives (Compounds 23, Series 2–13): The sulfonamide group is critical for CA inhibition, as seen in compounds 21–24 (IC₅₀: 12–45 nM) and Series 2–13 (IC₅₀: 8–320 nM) . The target compound lacks this group, suggesting divergent pharmacological targets.

Heterocyclic Thioethers (Compound 15): Compound 15 (1,2,4-oxadiazolylmethylthio) shares the thioether motif but targets viral/cancer pathways.

Hydrazineyl Derivatives (Compound 23) :

• The hydrazineyl side chain in compound 23 enables Schiff base formation, critical for CA binding. The target compound’s isopentylbenzamide group likely confers metabolic stability but reduces polar interactions .

Key Observations:

• The target compound’s synthesis likely parallels methods for S-alkylated quinazolinones (e.g., alkylation of mercaptoquinazolinones with halides) .
• Unlike 1,2,4-triazole derivatives (7–9), the target compound retains the quinazolinone C=O group, confirmed by IR absorption ~1680 cm⁻¹ .

Pharmacological and Physicochemical Profiling

Table 3: Pharmacological and Property Comparison

Parameter	Target Compound	Compound 23	Series 2–13	Compound 15
Molecular Weight	~505 g/mol	~580 g/mol	~450–520 g/mol	~440 g/mol
logP (Predicted)	3.5	2.8	2.0–3.0	2.5
Solubility (µg/mL)	Low (~10)	Moderate (~50)	Low–Moderate (10–100)	Moderate (~30)
Enzymatic Activity	Undisclosed	CA inhibition (IC₅₀ <50 nM)	CA inhibition (IC₅₀ <320 nM)	Anticancer (preclinical)

Key Observations:

• The absence of sulfonamide or hydrazineyl groups precludes strong CA inhibition, redirecting its mechanism toward non-CA targets (e.g., kinases or proteases).

Biological Activity

The compound 4-((2-((2,5-dimethylbenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-isopentylbenzamide (CAS Number: 1115434-30-4) is a synthetic derivative with potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{29}N_{3}O_{3}S$, with a molecular weight of 487.6 g/mol. Its structure features a quinazoline core substituted with a thioether group and an isopentylbenzamide moiety, which may contribute to its biological effects.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The quinazoline scaffold is known for its diverse pharmacological properties, including:

• Inhibition of Enzymes : Quinazolines often act as inhibitors of key enzymes involved in disease pathways. This compound may exhibit inhibitory effects on enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are relevant in neurodegenerative diseases like Alzheimer's .
• Anti-inflammatory Effects : Compounds with similar structures have shown anti-inflammatory properties, potentially through the modulation of cytokine production and inhibition of inflammatory pathways.

1. Neuroprotective Effects

Research indicates that compounds similar to this quinazoline derivative can protect neuronal cells from oxidative stress and neurotoxicity. For instance, studies have demonstrated that derivatives can prevent apoptosis in neuronal cell lines exposed to neurotoxic agents such as hydrogen peroxide and amyloid-beta (Aβ) aggregates .

2. Anticancer Activity

Quinazoline derivatives have been investigated for their anticancer properties. The structural features of this compound suggest it may inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival.

Case Study 1: Neuroprotection in Alzheimer's Disease Models

A study evaluated a series of quinazoline derivatives for their ability to inhibit AChE and BChE. The most promising compounds exhibited IC50 values in the low micromolar range and demonstrated significant neuroprotective effects against Aβ-induced toxicity in SH-SY5Y cells . This suggests that our compound could similarly exhibit protective effects through enzyme inhibition.

Case Study 2: Anticancer Activity in Breast Cancer Cell Lines

Another investigation focused on the anticancer potential of related quinazoline derivatives against breast cancer cell lines. The compounds induced apoptosis through the activation of caspase pathways and downregulation of anti-apoptotic proteins . This highlights the potential for our compound to be developed as an anticancer agent.

Data Summary

The following table summarizes key biological activities associated with quinazoline derivatives:

Activity	Mechanism	Reference
Neuroprotection	AChE/BChE inhibition, oxidative stress reduction
Anticancer	Induction of apoptosis, caspase activation
Anti-inflammatory	Modulation of cytokine production